Cas no 1807201-01-9 (Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate)

• Product Name: Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate
• CAS No: 1807201-01-9
• MF: C₁₁H₈ClF₂NO₃
• MW: 275.635929107666
• CID: 4796179
• Update Time: 2025-10-31

Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate

• Inchi： 1S/C11H8ClF2NO3/c1-2-17-10(16)7-4-8(12)9(18-11(13)14)3-6(7)5-15/h3-4,11H,2H2,1H3
• InChI Key： KEVBIVKRYDMIBV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=C(C#N)C=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate

Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate: A Comprehensive Overview

Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate, with the CAS number 1807201-01-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, a difluoromethoxy group, and a chlorine substituent. These functional groups contribute to its diverse chemical properties and potential applications.

The benzoate ester group in Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate plays a crucial role in its reactivity and stability. Ester groups are commonly used in organic chemistry as protecting groups for carboxylic acids, and they can participate in various reactions such as nucleophilic acyl substitution. The presence of the cyano group adds electron-withdrawing character to the molecule, enhancing its reactivity in certain transformations. This feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and agrochemical development.

Recent studies have highlighted the potential of Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate as a precursor for bioactive compounds. For instance, researchers have explored its use in the synthesis of novel antimicrobial agents and insecticides. The difluoromethoxy group introduces fluorine into the molecule, which is known to enhance lipophilicity and bioavailability—a desirable trait in pharmaceuticals. Furthermore, the chlorine substituent contributes to the molecule's electronic properties, making it a versatile building block for further functionalization.

From a synthetic perspective, Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate can be prepared via a variety of routes. One common method involves the esterification of 5-chloro-2-cyano-4-(difluoromethoxy)benzoic acid with ethanol under acidic or enzymatic conditions. This reaction is typically efficient and yields high-purity products. Researchers have also explored alternative methods, such as microwave-assisted synthesis or catalytic cross-coupling reactions, to optimize the production process and improve scalability.

The application of Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate extends beyond traditional organic synthesis. Recent advancements in materials science have demonstrated its potential as a precursor for functional polymers and nanomaterials. For example, its ability to undergo polymerization under specific conditions makes it a candidate for developing advanced coatings or sensors. Additionally, its unique electronic properties make it an attractive material for use in optoelectronic devices.

In terms of pharmacological applications, Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate has shown promise as a lead compound in drug discovery programs targeting various diseases. Its structure allows for easy modification to enhance bioavailability or selectivity toward specific biological targets. For instance, researchers have investigated its derivatives as potential inhibitors of key enzymes involved in cancer progression or neurodegenerative diseases.

Despite its numerous advantages, the handling and storage of Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate require careful consideration due to its sensitivity to moisture and light. Proper precautions must be taken during synthesis and purification to ensure optimal product quality and safety. Moreover, environmental impact assessments are essential to evaluate its potential effects on ecosystems during large-scale production or application.

In conclusion, Ethyl 5-chloro-2-cyano-4-(difluoromethoxy)benzoate is a multifaceted compound with significant potential across various scientific domains. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative solutions in organic synthesis, pharmacology, and materials science. As ongoing research continues to uncover new applications and improvements in synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern chemistry.